2-Butyl-3-(dimethylamino)-5,6-methylenedioxyindan

• CAS RN: 111858-09-4
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol
• IUPAC Name: 6-butyl-N,N-dimethyl-6,7-dihydro-5H-cyclopenta[f][1,3]benzodioxol-7-amine
• InChI: InChI=1S/C16H23NO2/c1-4-5-6-11-7-12-8-14-15(19-10-18-14)9-13(12)16(11)17(2)3/h8-9,11,16H,4-7,10H2,1-3H3
• InChI Key: FMKSZNRPQIUWSG-UHFFFAOYSA-N
• SMILES: CCCCC1CC2=CC3=C(C=C2C1N(C)C)OCO3
• synonyms: 2-butyl-3-(dimethylamino)-5,6-methylenedioxyindan; MDI-B

Description

2-Butyl-3-(dimethylamino)-5,6-methylenedioxyindan, also known as BDMMDA, is a chemical compound that belongs to the class of psychoactive drugs. It is known for its hallucinogenic effects and has been studied extensively in the field of neuroscience. The purpose of

Mechanism of Action

The mechanism of action of 2-Butyl-3-(dimethylamino)-5,6-methylenedioxyindan is not fully understood, but it is believed to involve the activation of the serotonin 5-HT2A receptor. This receptor is known to play a key role in the regulation of mood, perception, and cognition. When activated, it can induce changes in the activity of neurons in the brain, leading to altered perception and cognition.
Biochemical and Physiological Effects:
2-Butyl-3-(dimethylamino)-5,6-methylenedioxyindan has been shown to induce a variety of biochemical and physiological effects in animal models. These include changes in heart rate, blood pressure, body temperature, and respiration rate. It has also been shown to increase the release of certain neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

2-Butyl-3-(dimethylamino)-5,6-methylenedioxyindan has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-characterized mechanism of action. It has also been used extensively in previous studies, making it a useful tool for comparison. However, there are also limitations to its use. It is a controlled substance and can be difficult to obtain. Additionally, its hallucinogenic effects can be difficult to quantify and may vary between individuals.

Future Directions

There are several potential future directions for research on 2-Butyl-3-(dimethylamino)-5,6-methylenedioxyindan. One area of interest is the development of new drugs that target the serotonin 5-HT2A receptor. 2-Butyl-3-(dimethylamino)-5,6-methylenedioxyindan could be used as a starting point for the development of these drugs. Another area of interest is the study of the visual system and the neural basis of visual perception. 2-Butyl-3-(dimethylamino)-5,6-methylenedioxyindan could be used to induce visual hallucinations in animal models, allowing researchers to study the neural mechanisms underlying visual perception. Finally, 2-Butyl-3-(dimethylamino)-5,6-methylenedioxyindan could be used to study the role of the serotonin 5-HT2A receptor in psychiatric disorders, such as depression and anxiety.

Synthesis Methods

2-Butyl-3-(dimethylamino)-5,6-methylenedioxyindan can be synthesized using a variety of methods, including the Wacker oxidation reaction, the Pictet-Spengler reaction, and the reductive amination reaction. The most common method involves the reaction of 3-(dimethylamino)-1-(2-butyl)-1,2,3,4-tetrahydro-β-carboline with formaldehyde and formic acid.

Scientific Research Applications

2-Butyl-3-(dimethylamino)-5,6-methylenedioxyindan has been extensively studied in the field of neuroscience due to its hallucinogenic effects. It has been used to study the serotonin 5-HT2A receptor, which is believed to play a key role in the mechanism of action of hallucinogens. 2-Butyl-3-(dimethylamino)-5,6-methylenedioxyindan has also been used in studies of the visual system, as it can induce visual hallucinations.